Cas no 1245643-61-1 (Methyl 5-chloro-1H-indole-6-carboxylate)

• Product Name: Methyl 5-chloro-1H-indole-6-carboxylate
• CAS No: 1245643-61-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD11976070
• CID: 1006513
• PubChem ID: 49758005
• Update Time: 2025-08-05

Methyl 5-chloro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-1H-indole-6-carboxylate
• AG-L-21394
• AK-79413
• ANW-60809
• BB 0261272
• CTK4B3988
• KB-54563
• MolPort-016-578-814
• SY108032
• AKOS015850495
• DTXSID10677823
• DB-062277
• SCHEMBL20874844
• AMY35358
• DS-17659
• methyl5-chloro-1H-indole-6-carboxylate
• 1H-Indole-6-carboxylic acid, 5-chloro-, methyl ester
• MFCD11976070
• CS-0048988
• P11303
• A848101
• VZB64361
• 1245643-61-1

• MDL： MFCD11976070
• Inchi： 1S/C10H8ClNO2/c1-14-10(13)7-5-9-6(2-3-12-9)4-8(7)11/h2-5,12H,1H3
• InChI Key： OXHPSEFJDMSMRV-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CNC=2C=C1C(=O)OC

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 365.6±22.0 °C at 760 mmHg
• Flash Point: 174.9±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-chloro-1H-indole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-chloro-1H-indole-6-carboxylate

Methyl 5-chloro-1H-indole-6-carboxylate (CAS No. 1245643-61-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-1H-indole-6-carboxylate (CAS No. 1245643-61-1) is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural framework, serves as a crucial building block in the development of various therapeutic agents. The presence of both chloro and ester functional groups makes it an attractive candidate for further chemical modifications, enabling the synthesis of complex molecules with high precision and efficiency.

The compound's molecular structure, featuring a substituted indole core, positions it as a valuable asset in medicinal chemistry. Indole derivatives are well-documented for their broad spectrum of biological activities, making them indispensable in drug discovery programs. Specifically, the chloro-substituted indole moiety enhances reactivity, facilitating diverse chemical transformations that can lead to novel pharmacophores. This characteristic is particularly advantageous in the pursuit of next-generation therapeutics targeting various diseases.

In recent years, there has been a surge in research focusing on indole-based compounds due to their demonstrated efficacy in treating conditions such as cancer, infectious diseases, and neurological disorders. The ester functionality in Methyl 5-chloro-1H-indole-6-carboxylate allows for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic properties. Such modifications are critical for optimizing drug delivery systems and enhancing therapeutic outcomes.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, indole derivatives have shown promise in inhibiting kinases and other enzymes that play pivotal roles in cancer progression. The chloro group on Methyl 5-chloro-1H-indole-6-carboxylate can be readily converted into other functional groups, such as amines or thiols, which are essential for generating high-affinity binders to biological targets.

The pharmaceutical industry has increasingly leveraged this intermediate to develop novel treatments for chronic and acute conditions. Its role in combinatorial chemistry and library synthesis cannot be overstated, as it provides a scaffold for generating diverse molecular entities with tailored biological activities. The ability to modify both the chloro and ester positions allows chemists to fine-tune properties such as solubility, metabolic stability, and binding affinity.

Advances in synthetic methodologies have further enhanced the utility of Methyl 5-chloro-1H-indole-6-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled more efficient and sustainable routes to complex indole derivatives. These innovations not only improve yield but also minimize waste, aligning with the growing emphasis on green chemistry principles.

The compound's significance extends beyond academic research; it has found practical applications in industrial settings where scalability and cost-effectiveness are paramount. Manufacturers specializing in fine chemicals have integrated Methyl 5-chloro-1H-indole-6-carboxylate into their production pipelines due to its reliability and adaptability. This has facilitated the rapid development of new drugs that meet regulatory standards while addressing unmet medical needs.

Ongoing studies continue to uncover new potential applications for this versatile intermediate. Researchers are exploring its role in developing treatments for neurodegenerative diseases, where indole derivatives have shown neuroprotective effects. Additionally, its incorporation into photodynamic therapy agents highlights its versatility across different therapeutic modalities.

The future prospects for Methyl 5-chloro-1H-indole-6-carboxylate remain promising as advancements in synthetic chemistry continue to evolve. Its unique structural features make it an ideal candidate for exploring new chemical space, driving innovation in drug discovery and development. As the demand for targeted therapies grows, this intermediate will undoubtedly play a pivotal role in shaping the next generation of pharmaceuticals.